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Compound of Interest

Compound Name: Bis(nonylphenyl)amine

Cat. No.: B12715820

Bis(nonylphenyl)amine (BNPPA), a workhorse antioxidant primarily in the lubricant and
polymer industries, presents a unique analytical challenge.[1][2][3] Its structure, characterized
by a secondary amine bridge between two nonyl-substituted phenyl rings, is a source of its
efficacy in quenching oxidative radicals. However, the commercial product is often a complex
mixture of isomers due to the branched nature of the nonyl groups. This guide eschews a one-
size-fits-all template, instead adopting a holistic and logical workflow that mirrors a real-world
investigative process. We will move from foundational property assessment to detailed
structural elucidation and performance-related thermal analysis, providing not just the "how" but
the critical "why" behind each technique. This document is intended for researchers, quality
control analysts, and formulation scientists who require a robust and validated understanding of
this essential compound.

Foundational Physicochemical Profile

Prior to any advanced analysis, establishing the fundamental physicochemical properties of a
BNPPA sample is a prerequisite. This baseline data is crucial for handling, safety, and
interpreting subsequent analytical results.
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Property Value Source(s)
CAS Number 36878-20-3 [415161[7181[C]
Molecular Formula CsoHa7N [4105][71[10]
Molecular Weight ~421.70 g/mol [4115][6]1[10]

Typically a colorless to pale
Appearance o ] [2][5]
yellow liquid or solid.[2][5]

Boiling Point ~517°C at 760 mmHg [5][6][10][11]
Flash Point ~272.5°C [51[6][10]
Density ~0.932 g/cms3 [51I6][10][11]

The Core Workflow: An Integrated Analytical
Strategy

A comprehensive characterization of BNPPA is not achieved by a single technique but by the
strategic integration of multiple orthogonal methods. Each technique provides a unique piece of
the puzzle, and their combination provides a self-validating system for identity, purity, structure,
and stability.
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Initial Assessment
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Characterization Report
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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